
Vanillin: A Technical Guide to its Functional
Groups and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IMD-vanillin

Cat. No.: B14763528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary chemical component of vanilla

extract, is a phenolic aldehyde widely utilized in the food, cosmetic, and pharmaceutical

industries. Its molecular architecture, featuring aldehyde, hydroxyl, and ether functional groups,

imparts a rich chemical reactivity and diverse biological activity. This technical guide provides

an in-depth analysis of vanillin's functional groups, supported by quantitative spectroscopic

data and detailed experimental protocols for their identification. Furthermore, this document

elucidates the molecular signaling pathways modulated by vanillin and its derivatives,

highlighting their potential as lead compounds in drug discovery and development.

Chemical Structure and Functional Groups
Vanillin is an organic compound with the molecular formula C₈H₈O₃.[1] Its structure consists of

a benzene ring substituted with three functional groups: a hydroxyl (-OH) group, a methoxy (-

OCH₃) group, and an aldehyde (-CHO) group. These groups are responsible for vanillin's

characteristic aroma, flavor, and its chemical and biological properties.

The systematic IUPAC name for vanillin is 4-hydroxy-3-methoxybenzaldehyde. The functional

groups are positioned at specific locations on the benzene ring, which dictates their chemical

environment and reactivity.
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Quantitative Spectroscopic Data
The functional groups of vanillin can be characterized using various spectroscopic techniques.

The following tables summarize key quantitative data from ¹H-NMR, ¹³C-NMR, FTIR, and UV-

Vis spectroscopy.

Table 1: ¹H-NMR and ¹³C-NMR Spectroscopic Data for Vanillin[2][3][4][5]

¹H-NMR (in CDCl₃) ¹³C-NMR (in CDCl₃)

Chemical Shift (ppm) Assignment Chemical Shift (ppm) Assignment

9.83 (s, 1H) Aldehyde (-CHO) 191.1
Aldehyde Carbonyl

(C=O)

7.44 (dd, J=8.2, 1.8

Hz, 1H)
Aromatic (C-H) 151.7 Aromatic (C-OH)

7.42 (d, J=1.8 Hz, 1H) Aromatic (C-H) 147.1 Aromatic (C-OCH₃)

7.04 (d, J=8.2 Hz, 1H) Aromatic (C-H) 129.9 Aromatic (C-CHO)

6.31 (s, 1H)
Phenolic Hydroxyl (-

OH)
127.6 Aromatic (C-H)

3.96 (s, 3H) Methoxy (-OCH₃) 114.4 Aromatic (C-H)

108.7 Aromatic (C-H)

56.2
Methoxy Carbon (-

OCH₃)

Table 2: FTIR Spectroscopic Data for Vanillin Functional Groups
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Functional Group Vibrational Mode Wavenumber (cm⁻¹)

Phenolic Hydroxyl (-OH) O-H Stretch (broad) 3200-3400

Aldehyde (-CHO) C-H Stretch 2850-2750

C=O Stretch 1665-1685

Aromatic Ring C=C Stretch 1580-1600, 1450-1500

Ether (-OCH₃) C-O Stretch 1260-1270

Table 3: UV-Vis Spectroscopic Data for Vanillin

Solvent λmax (nm) Molar Absorptivity (ε)

Cyclohexane 222 9770

Not Specified 363 Not Specified

Experimental Protocols for Functional Group
Identification
The presence of aldehyde and phenolic hydroxyl groups in vanillin can be confirmed through

specific qualitative chemical tests.

Identification of the Aldehyde Group
a) Tollens' Test (Silver Mirror Test)

Principle: Aldehydes are oxidized by Tollens' reagent (a solution of silver-ammonia complex),

which is reduced to metallic silver, forming a mirror on the inner surface of the test tube.

Procedure:

Prepare Tollens' reagent by adding 2 drops of 5% sodium hydroxide solution to 2 mL of

5% silver nitrate solution. Add dilute ammonia solution dropwise until the brown precipitate

of silver oxide just dissolves.
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Add 2-3 drops of a vanillin solution to the freshly prepared Tollens' reagent.

Warm the mixture in a water bath for 5-10 minutes.

Observation: The formation of a silver mirror or a black precipitate indicates the presence of

an aldehyde group.

b) Schiff's Test

Principle: Aldehydes restore the magenta color of Schiff's reagent, which is decolorized by

sulfur dioxide.

Procedure:

To 1 mL of Schiff's reagent, add a few drops of a vanillin solution.

Shake the mixture and observe any color change.

Observation: The appearance of a magenta or pink color confirms the presence of an

aldehyde group.

Identification of the Phenolic Hydroxyl Group
a) Ferric Chloride Test

Principle: Phenols form colored complexes with neutral ferric chloride solution.

Procedure:

To 1 mL of a dilute aqueous or alcoholic solution of vanillin, add a few drops of neutral 5%

ferric chloride solution.

Observe the color change.

Observation: The formation of a violet, blue, or green coloration indicates the presence of a

phenolic hydroxyl group.

b) Liebermann's Test
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Principle: Phenols react with concentrated sulfuric acid and sodium nitrite to produce a

series of colored products.

Procedure:

In a dry test tube, dissolve a crystal of sodium nitrite in 1 mL of concentrated sulfuric acid.

Add a small amount of vanillin to this solution.

Gently warm the mixture.

Pour the reaction mixture into a beaker containing about 50 mL of water.

Observation: A red or brown solution that turns green or blue upon making it alkaline with

sodium hydroxide solution confirms the presence of a phenolic hydroxyl group.

Signaling Pathways and Drug Development
Applications
Vanillin and its derivatives have been shown to modulate several key signaling pathways

implicated in various diseases, making them attractive candidates for drug development.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway
The NF-κB pathway is a critical regulator of inflammation and cell survival. Vanillin has been

demonstrated to inhibit the activation of NF-κB. One of the proposed mechanisms involves the

inhibition of the phosphorylation of the p65 subunit of NF-κB, which prevents its translocation to

the nucleus and subsequent transcription of pro-inflammatory genes.
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Vanillin's Inhibition of the NF-κB Signaling Pathway

Wnt/β-catenin Signaling Pathway
The Wnt/β-catenin pathway is crucial for cell proliferation and differentiation, and its

dysregulation is often associated with cancer. Certain vanillin derivatives have been found to

suppress the growth of cancer cells by inhibiting this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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